Cas no 178173-84-7 (4-(2-Fluorophenyl)-2-methylbut-3-yn-2-ol)

• Product Name: 4-(2-Fluorophenyl)-2-methylbut-3-yn-2-ol
• CAS No: 178173-84-7
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 2857280
• Update Time: 2023-08-10

4-(2-Fluorophenyl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-2-methylbut-3-yn-2-ol
• 4-(2-fluoro-phenyl)-2-methyl-but-3-yn-2-ol
• 2-Methyl-4-(2-fluorophenyl)-3-butyn-2-ol
• ST51005386
• 4-(2-Fluorophenyl)-2-methylbut-3-yn-2-ol

• Inchi： 1S/C11H11FO/c1-11(2,13)8-7-9-5-3-4-6-10(9)12/h3-6,13H,1-2H3
• InChI Key： DZERJMUEXPZBGR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C#CC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2